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Compound of Interest

Compound Name:
3-bromo-N,N-dimethylpyridin-2-

amine

Cat. No.: B1376670 Get Quote

A Critical Note on Data Availability

A thorough search for a specific Safety Data Sheet (SDS) for 3-bromo-N,N-dimethylpyridin-2-
amine has been conducted. However, no dedicated SDS with comprehensive GHS

classification, detailed toxicological data, or specific exposure limits for this exact compound is

publicly available in the retrieved sources. The information presented in this guide is therefore

synthesized from data on structurally similar compounds and general principles of chemical

safety for this class of molecules. It is imperative that this document be used as a

supplementary resource and not as a replacement for a manufacturer-provided SDS. All

laboratory work should be preceded by a rigorous, site-specific risk assessment performed by

qualified personnel.

Introduction and Compound Profile
3-bromo-N,N-dimethylpyridin-2-amine is a substituted pyridine derivative of interest in

medicinal chemistry and organic synthesis. As a halogenated aminopyridine, it serves as a

versatile building block for the synthesis of more complex molecules, leveraging the reactivity

of the pyridine ring and the bromo-substituent. While its specific applications are not broadly

documented, its structural motifs are common in pharmacologically active compounds. Given

its structure, it is prudent to handle this compound with the assumption that it may possess

significant biological activity and potential hazards.
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Hazard Identification and Classification
While a specific GHS classification for 3-bromo-N,N-dimethylpyridin-2-amine is not available,

related aminopyridines and bromo-aromatic compounds often exhibit the following hazards.[1]

[2][3] The user should assume this compound is hazardous until proven otherwise.

Assumed Hazard Classification:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[3][4][5]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]

GHS Pictograms (Assumed):

Exclamation Mark

Signal Word (Assumed):Warning[1][2]

Assumed Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Physical and Chemical Properties
Quantitative data for 3-bromo-N,N-dimethylpyridin-2-amine is limited. The table below

includes data for the target compound where available from PubChem, and for a closely

related isomer, 5-bromo-N,N-dimethylpyridin-2-amine, to provide context.[6][7]
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Property
3-bromo-N,N-
dimethylpyridin-2-amine

5-bromo-N,N-
dimethylpyridin-2-amine
(Isomer)

Molecular Formula C₇H₉BrN₂ C₇H₉BrN₂

Molecular Weight 201.07 g/mol 201.07 g/mol [7]

Appearance Not specified Solid

Melting Point Not specified 41-44°C

Boiling Point Not specified 253.5°C at 760 mmHg

Safe Handling and Storage Protocols
The cornerstone of safety when working with a compound of unknown toxicity is the principle of

"as low as reasonably achievable" (ALARA) for exposure.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to protection is essential. The following workflow illustrates the

necessary hierarchy of controls.
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Hierarchy of Controls

Detailed Protocols

Engineering Controls
(Primary Barrier)

Personal Protective Equipment
(Secondary Barrier)

If risk remains

Work in a certified chemical fume hood. Ensure adequate ventilation and negative pressure.

Administrative Controls
(Procedural Safety)

Always required

Wear nitrile or neoprene gloves.
Inspect before use. Wear chemical safety goggles and a face shield. Wear a flame-resistant lab coat.Follow Standard Operating Procedures (SOPs). Ensure all personnel are trained on the risks.

Click to download full resolution via product page

Workflow for implementing safety controls.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure a chemical fume hood is certified and functioning

correctly.[8] Eyewash stations and safety showers must be accessible and tested.[1]

Attire: Don appropriate PPE, including a lab coat, chemical safety goggles, and compatible

chemical-resistant gloves (e.g., nitrile).[9]

Dispensing: Handle the solid compound exclusively within the fume hood to prevent

inhalation of any dust or powder.[1] Use spark-proof tools if there is any risk of flammable

solvent vapors being present.[4]
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Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.

[1] Decontaminate all surfaces and equipment used.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents and strong acids.[1]

[4]

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure. The following flowchart

outlines the initial response steps.

Exposure Event

Immediate Response
First-Aid Action

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Do NOT induce vomiting.
Rinse mouth and seek immediate medical attention.

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

First-aid response flowchart.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH54665MD&productDescription=3-AMINO-5-BRMO-2-METHLPY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54665MD&productDescription=3-AMINO-5-BRMO-2-METHLPY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.benchchem.com/product/b1376670?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed First-Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

[1][11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing for at least 15 minutes and seek immediate

medical attention.[1][11]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[10]

[11]

Accidental Release and Disposal
Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

For small spills, gently sweep up the solid material, avoiding dust generation, and place it in

a suitable, labeled container for disposal.[4]

Prevent the material from entering drains or waterways.

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[1]

Contact a licensed professional waste disposal service to dispose of this material.[5]
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Conclusion
While 3-bromo-N,N-dimethylpyridin-2-amine is a valuable research chemical, the absence of

a specific Safety Data Sheet necessitates a cautious and conservative approach to its

handling. Researchers must operate under the assumption of significant hazard, implementing

stringent engineering controls, wearing appropriate personal protective equipment, and being

fully prepared for emergency situations. Adherence to the principles and protocols outlined in

this guide will help to ensure a safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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